Cas no 17514-96-4 (Benzo[b]thiophene, 5-ethyl-)
Benzo[b]thiophene, 5-ethyl- structure
Product Name:Benzo[b]thiophene, 5-ethyl-
CAS No:17514-96-4
MF:C10H10S
MW:162.251401424408
CID:1368033
PubChem ID:6427873
Update Time:2025-04-20
Benzo[b]thiophene, 5-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 5-ethyl-
- 5-ethyl-1-benzothiophene
- 5-ethylBenzo[b]thiophene
- Benzo[b]thiophene, 5-ethyl
- DA-37376
- DTXSID80423819
- 5-ethylbenzo(b)thiophene
- SCHEMBL1774025
- 17514-96-4
-
- Inchi: 1S/C10H10S/c1-2-8-3-4-10-9(7-8)5-6-11-10/h3-7H,2H2,1H3
- InChI Key: XXKJPQUVYBHFBU-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C=CC(=C2)CC
Computed Properties
- Exact Mass: 162.0504
- Monoisotopic Mass: 162.05032149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Benzo[b]thiophene, 5-ethyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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